![molecular formula C26H25ClN2O4 B8541610 N-(4-Chlorobenzyl)-2-(4-hydroxy-4-phenylbutyl)-7-methyl-4-oxo-4,7-dihydrofuro[2,3-b]pyridine-5-carboxamide](/img/structure/B8541610.png)
N-(4-Chlorobenzyl)-2-(4-hydroxy-4-phenylbutyl)-7-methyl-4-oxo-4,7-dihydrofuro[2,3-b]pyridine-5-carboxamide
Cat. No. B8541610
M. Wt: 464.9 g/mol
InChI Key: KZBFGRJVPVGCII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06878705B2
Procedure details
N-(4-Chlorobenzyl)-2-(4-hydroxy-4-phenylbut-1-ynyl)-7-methyl-4-oxo-4,7-dihydrofuro[2,3-b]pyridine-5-carboxamide (Example 88, 0.200 g) was dissolved in ethanol (60 mL) with heating and then allowed to cool to room temperature. The mixture was hydrogenated over 10% Pd/C (0.060 g) at 35 psi for 1.5 h. The reaction mixture was filtered through a Celite pad and the pad was washed with CH2Cl2 (60 mL). The filtrate was concentrated in vacuo. The resulting solid was purified by column chromatography (CH2Cl2/methanol; 99/1, 98/2) followed by recrystallization from ethyl acetate to yield 0.008 g of the title compound as a yellow solid. Physical characteristics. 1H NMR (400 MHz, DMSO-d6) δ 10.68, 8.51, 7.40-7.30, 6.64, 5.20, 4.584.53, 4.54, 3.90, 2.75-2.72, 1.76-1.64; MS (ESI+) m/z 465 (M+H)+.
Quantity
0.2 g
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:33]=[CH:32][C:5]([CH2:6][NH:7][C:8]([C:10]2[C:11](=[O:31])[C:12]3[CH:19]=[C:18]([C:20]#[C:21][CH2:22][CH:23]([OH:30])[C:24]4[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=4)[O:17][C:13]=3[N:14]([CH3:16])[CH:15]=2)=[O:9])=[CH:4][CH:3]=1>C(O)C.[Pd]>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:6][NH:7][C:8]([C:10]2[C:11](=[O:31])[C:12]3[CH:19]=[C:18]([CH2:20][CH2:21][CH2:22][CH:23]([OH:30])[C:24]4[CH:25]=[CH:26][CH:27]=[CH:28][CH:29]=4)[O:17][C:13]=3[N:14]([CH3:16])[CH:15]=2)=[O:9])=[CH:32][CH:33]=1
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Inputs
Step One
|
Name
|
|
|
Quantity
|
0.2 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CC=C(CNC(=O)C=2C(C3=C(N(C2)C)OC(=C3)C#CCC(C3=CC=CC=C3)O)=O)C=C1
|
|
Name
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|
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Quantity
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60 mL
|
|
Type
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solvent
|
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Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
|
0.06 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
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Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
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TEMPERATURE
|
|
Details
|
with heating
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The reaction mixture was filtered through a Celite pad
|
WASH
|
Type
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WASH
|
|
Details
|
the pad was washed with CH2Cl2 (60 mL)
|
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting solid was purified by column chromatography (CH2Cl2/methanol; 99/1, 98/2)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
followed by recrystallization from ethyl acetate
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(CNC(=O)C=2C(C3=C(N(C2)C)OC(=C3)CCCC(C3=CC=CC=C3)O)=O)C=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.008 g | |
| YIELD: CALCULATEDPERCENTYIELD | 4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
